Cas no 956779-56-9 (Ethyl 1-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate)

• Product Name: Ethyl 1-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate
• CAS No: 956779-56-9
• MF: C₂₂H₁₆F₃N₃O₂S
• MW: 443.441554069519
• CID: 4672545
• Update Time: 2023-08-14

Ethyl 1-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-[1,1'-biphenyl]-4-yl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 1-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• Ethyl 1-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)pyrazole-4-carboxylate

• Inchi： 1S/C22H16F3N3O2S/c1-2-30-20(29)17-12-26-28(19(17)22(23,24)25)21-27-18(13-31-21)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-13H,2H2,1H3
• InChI Key： NQGSJOMVWAYGBG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C3C=CC=CC=3)=CC=2)N=C1N1C(C(F)(F)F)=C(C(=O)OCC)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 609
• Topological Polar Surface Area: 85.2